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Cat. No.: B1679263 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Understanding

the In Vitro Efficacy of Relomycin

This guide provides a comparative overview of the Minimum Inhibitory Concentration (MIC)

values for Relomycin (also known as Tylosin D), a macrolide antibiotic. Due to the limited

availability of specific MIC data for Relomycin, this guide utilizes data for the broader Tylosin

mixture, of which Relomycin is a key component. This information is presented alongside MIC

values for a well-established comparator antibiotic, Ciprofloxacin, to offer a clear perspective on

its potential efficacy against several clinically relevant bacterial strains.

Executive Summary
Relomycin is a macrolide antibiotic, a class of drugs known for their bacteriostatic activity

primarily against Gram-positive bacteria.[1] This guide compiles available MIC data to aid

researchers in evaluating its potential antimicrobial spectrum. The data is presented in a

comparative format against Ciprofloxacin, a broad-spectrum fluoroquinolone antibiotic. It is

important to note that macrolides, including Tylosin and by extension Relomycin, generally

exhibit limited activity against Gram-negative bacteria such as Escherichia coli and

Pseudomonas aeruginosa.[2][3]

Data Presentation: MIC Value Comparison
The following table summarizes the available MIC ranges for Tylosin (as a proxy for

Relomycin) and Ciprofloxacin against Staphylococcus aureus, Streptococcus pneumoniae,
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Escherichia coli, and Pseudomonas aeruginosa.

Antibiotic
Staphylococcu
s aureus
(µg/mL)

Streptococcus
pneumoniae
(µg/mL)

Escherichia
coli (µg/mL)

Pseudomonas
aeruginosa
(µg/mL)

Tylosin 0.5 - >128[2] 0.125 - 64[1]
Generally high

(>64)[3][4]

Generally high

(>64)[2]

Ciprofloxacin 0.25 - 1[2][5] 1 - 4[6] ≤0.06 - >8[7] 0.12 - 32[8][9]

Note: The MIC values for Tylosin against E. coli and P. aeruginosa are generally reported as

high, indicating low efficacy. Specific numerical ranges are not consistently available in the

literature, reflecting their intrinsic resistance to macrolides. One study reported an MIC of 512

µg/mL for Tylosin against E. coli ATCC 25922.[10]

Experimental Protocols: Broth Microdilution Method
(CLSI Guidelines)
The determination of MIC values is standardized by the Clinical and Laboratory Standards

Institute (CLSI). The broth microdilution method is a common and recommended procedure.

[11][12][13]

Objective: To determine the lowest concentration of an antimicrobial agent that inhibits the

visible growth of a microorganism.

Materials:

Sterile 96-well microtiter plates

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Bacterial inoculum standardized to 0.5 McFarland turbidity

Stock solutions of Relomycin and comparator antibiotics

Incubator (35°C ± 2°C)
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Micropipettes and sterile tips

Procedure:

Preparation of Antibiotic Dilutions:

Prepare serial twofold dilutions of each antibiotic in CAMHB in the microtiter plate wells.

The typical final volume in each well is 100 µL.

Include a growth control well (containing only broth and inoculum) and a sterility control

well (containing only broth).

Inoculum Preparation:

From a fresh (18-24 hour) culture plate, select several colonies of the bacterial strain.

Suspend the colonies in sterile saline or broth to achieve a turbidity equivalent to a 0.5

McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

Dilute this suspension in CAMHB to achieve a final inoculum concentration of

approximately 5 x 10⁵ CFU/mL in each well.

Inoculation:

Add 100 µL of the standardized bacterial suspension to each well of the microtiter plate

(except the sterility control well), resulting in a final volume of 200 µL per well.

Incubation:

Incubate the microtiter plates at 35°C ± 2°C for 16-20 hours in ambient air.

Reading Results:

Following incubation, visually inspect the plates for bacterial growth (turbidity).

The MIC is the lowest concentration of the antibiotic at which there is no visible growth.

Mandatory Visualization
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The following diagram illustrates the experimental workflow for determining the Minimum

Inhibitory Concentration (MIC) using the broth microdilution method.
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Caption: Workflow for MIC Determination via Broth Microdilution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. toku-e.com [toku-e.com]

2. Tylosin - Wikipedia [en.wikipedia.org]

3. The effect of tylosin on antimicrobial resistance in beef cattle enteric bacteria: a systematic
review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]

4. Macrolide Resistance and In Vitro Potentiation by Peptidomimetics in Porcine Clinical
Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. Tylosin susceptibility of Staphylococci from bovine mastitis - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. mdpi.com [mdpi.com]

9. Resistance to the macrolide antibiotic tylosin is conferred by single methylations at 23S
rRNA nucleotides G748 and A2058 acting in synergy - PMC [pmc.ncbi.nlm.nih.gov]

10. medchemexpress.com [medchemexpress.com]

11. researchgate.net [researchgate.net]

12. simpleshowoflove.weebly.com [simpleshowoflove.weebly.com]

13. standards.globalspec.com [standards.globalspec.com]

To cite this document: BenchChem. [Comparative Analysis of Relomycin (Tylosin D) MIC
Values for Key Bacterial Strains]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679263#validating-mic-values-of-relomycin-for-
specific-bacterial-strains]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1679263?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679263?utm_src=pdf-custom-synthesis
https://toku-e.com/tylosin/
https://en.wikipedia.org/wiki/Tylosin
https://pmc.ncbi.nlm.nih.gov/articles/PMC7197392/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7197392/
https://pubmed.ncbi.nlm.nih.gov/36154672/
https://pubmed.ncbi.nlm.nih.gov/36154672/
https://www.researchgate.net/publication/268440888_In_vitro_activity_of_tylosin_and_tilmicosin_against_cocci_isolated_from_bovine_mastitis
https://www.researchgate.net/figure/Minimum-inhibitory-concentrations-MICs-expressed-in-g-mL-for-tylosin-A-and-tylosin-B_tbl4_364751602
https://pubmed.ncbi.nlm.nih.gov/24461550/
https://pubmed.ncbi.nlm.nih.gov/24461550/
https://www.mdpi.com/1420-3049/27/21/7280
https://pmc.ncbi.nlm.nih.gov/articles/PMC137475/
https://pmc.ncbi.nlm.nih.gov/articles/PMC137475/
https://www.medchemexpress.com/Tylosin.html
https://www.researchgate.net/file.PostFileLoader.html?id=564ceedf5e9d97daf08b45a2&assetKey=AS%3A297254750572544%401447882463055
https://simpleshowoflove.weebly.com/uploads/1/4/0/7/14073276/agar_dilution_assay.pdf
https://standards.globalspec.com/std/1537900/m07-a10
https://www.benchchem.com/product/b1679263#validating-mic-values-of-relomycin-for-specific-bacterial-strains
https://www.benchchem.com/product/b1679263#validating-mic-values-of-relomycin-for-specific-bacterial-strains
https://www.benchchem.com/product/b1679263#validating-mic-values-of-relomycin-for-specific-bacterial-strains
https://www.benchchem.com/product/b1679263#validating-mic-values-of-relomycin-for-specific-bacterial-strains
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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